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Introduction

Titanium diboride (TiB:z) is a ceramic material renowned for its exceptional hardness, high
melting point, excellent thermal and electrical conductivity, and remarkable chemical stability.[1]
[2] These properties make it a highly attractive candidate for a variety of demanding
electrochemical applications. TiBz can be synthesized through several methods, including
powder metallurgy, electrodeposition, and self-propagating high-temperature synthesis.[1][3][4]
Its utility spans from high-temperature molten salt electrolysis to advanced energy storage and
sensing, positioning it as a versatile material for researchers and industry professionals. This
document provides detailed application notes and protocols for the use of TiB2z electrodes in
several key electrochemical fields.

Application 1: Anodes for Molten Salt Electrolysis

Titanium diboride's high melting point, excellent electrical conductivity, and resistance to
harsh chemical environments make it a promising anode material for high-temperature molten
salt electrolysis.[3] This process is crucial for the electrowinning of metals and the
electrochemical conversion of waste products like COz2 into valuable carbon-based materials.[3]
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Parameter Value Conditions Reference

Higher conductivity

Sintering Temperature  and better o
Sintering for 6 hours [3]

Effect densification at 1100
°C
Potentiostatic
) 1.38 x 103 g cm~2 electrolysis for 100
Corrosion Rate ) [5]
h-t hours in CaClz-CaO
molten salt
Current density range
of 0.6-1.0 A/lcmz in
Anode Overvoltage 0.1t00.2V cryolite-alumina melts [5]
(for SnO2 anode, for
comparison)
o ) ] During anodic
Passivation Formation of CaTiOs o
] o polarization in CaCle- [5]
Mechanism passivation film

CaO molten salt

Experimental Protocols

Protocol 1: Fabrication of TiB2 Anode via Powder Metallurgy

This protocol describes the synthesis of a TiB2 pellet anode using the powder metallurgy
method, as detailed in the study of its application in molten salt electrolysis.[3]

o Powder Preparation: Begin with commercially available TiB2 powder.

o Compaction: Form a pellet from the TiB2 powder using a compaction process. The specific
pressure and die set will depend on the desired final dimensions.

 Sintering: Place the compacted pellet in a high-temperature furnace.

o Increase the temperature to the desired sintering temperature (e.g., 800 °C, 900 °C, 1000
°C, or 1100 °C).[3]
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o Maintain the sintering temperature for a specified duration (e.g., 6 hours).[3]

o Allow the furnace to cool down to room temperature. The sample sintered at 1100 °C for 6
hours has shown the best properties for an anode material.[3]

o Characterization:
o Use Scanning Electron Microscopy (SEM) to observe the grain structure and densification.

o Employ Energy Dispersive X-ray (EDX) and X-ray Diffraction (XRD) to analyze the
elemental composition and phase purity of the sintered pellet.[3]

Protocol 2: Electrochemical Testing in Molten Salt

This protocol outlines the procedure for evaluating the anodic behavior of the fabricated TiB2
electrode in a molten salt electrolyte.

o Electrochemical Cell Setup:

o

Use a three-electrode configuration within a high-temperature electrochemical cell.

[e]

The fabricated TiB2 pellet serves as the working electrode (anode).

o

A platinum wire or plate can be used as the counter electrode.

A suitable reference electrode for molten salt systems, such as Ag/AgCl, should be used.

[¢]

o Electrolyte Preparation: Prepare the molten salt electrolyte, for example, a CaClz2-CaO
mixture.[5]

o Electrochemical Measurements:

[e]

Heat the cell to the desired operating temperature to melt the salt electrolyte.

o

Perform anodic polarization scans to investigate the electrochemical behavior and
passivation of the TiB2 anode.[5]

o

Conduct potentiostatic electrolysis for an extended period (e.g., 100 hours) to determine
the corrosion rate.[5]
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o Post-Mortem Analysis: After the experiment, analyze the surface of the TiBz anode using

techniques like SEM and XRD to understand the formation mechanism of any passivation

films.[5]
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Caption: Workflow for TiB2 anode fabrication and electrochemical testing.

Application 2: Electrocatalysis for Water Splitting

Layered TiB2 has shown potential as a catalyst for electrochemical energy reactions, including
the hydrogen evolution reaction (HER) and the oxygen evolution reaction (OER), which are the
two half-reactions of water splitting.[6][7][8] Its chemical stability and electrical conductivity are
vital for these applications.

Suantitative Data €

Parameter Application Value Conditions Reference
) To achieve 10
Overpotential S ]
Water Oxidation 560 £ 20 mV mAcm=2in 1.0 [8]
(OER)
M HCIOa4
Faradaic o
o Water Oxidation >96% 1.0 M HCIO4 [8]
Efficiency (OER)

Dissolution Rate
(OER)

Water Oxidation 0.24 pgcm=2h=t  pH 0 electrolyte [8]

Increased with

Current Density
(HER)

Hydrogen

Evolution

blue and green

light illumination

TiB2 flakes on Au
grating

4]

Experimental Protocols

Protocol 3: Preparation of TiB2 Catalyst Ink
This protocol describes the preparation of a catalyst ink for electrode modification.

» Material Preparation: Use commercially available TiB2 microparticles or synthesize TiB2
flakes via exfoliation in a water/alcohol mixture using high-power ultrasound.[8][9]

¢ Ink Formulation:

o Disperse a specific amount of TiB2 powder in a solvent mixture (e.g., deionized water,
isopropanol, and Nafion solution).
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o Sonication of the mixture is required to ensure a homogeneous dispersion.

e Electrode Coating:

o Pipette a small volume of the catalyst ink onto the surface of a glassy carbon or other
suitable working electrode.

o Allow the solvent to evaporate, leaving a thin film of the TiB2 catalyst on the electrode
surface.

Protocol 4: Electrochemical Evaluation for Water Splitting

This protocol details the electrochemical measurements to assess the catalytic activity of the
TiB2 electrode for HER or OER.

o Electrochemical Cell Setup:

[¢]

Use a standard three-electrode configuration in a gas-tight electrochemical cell.

[¢]

The TiB2-modified electrode is the working electrode.

[e]

A platinum wire or graphite rod serves as the counter electrode.

o

An Ag/AgCl or saturated calomel electrode (SCE) is used as the reference electrode.[9]

o Electrolyte: Use an appropriate electrolyte, such as 0.5 M H2SOa4 for HER or 1.0 M HCIOa for
OER in acidic media.[8]

¢ Measurements:

o Perform Linear Sweep Voltammetry (LSV) to determine the overpotential required to drive
the reaction.[9]

o Use Chronoamperometry or Chronopotentiometry to assess the stability of the catalyst
over time.

o Electrochemical Impedance Spectroscopy (EIS) can be used to study the charge transfer
kinetics.
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e Product Quantification (for Faradaic Efficiency):
o For OER, use a dissolved oxygen sensor to measure the amount of Oz produced.
o For HER, use gas chromatography to quantify the Hz2 evolved.

o Compare the measured amount of product to the theoretical amount calculated from the
charge passed to determine the Faradaic efficiency.[8]
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Caption: Three-electrode setup for water splitting experiments.

Application 3: Energy Storage - Supercapacitors
and Batteries

The high electrical conductivity and layered structure of TiB2 make it a candidate for electrode
materials in energy storage devices like supercapacitors and lithium-ion batteries.[10][11]
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Parameter Application Value Conditions Reference
At a power
Energy Density Supercapacitor 0.0028 Wh kg1 density of 113.3 [10]
W kg1
Discharge Li-ion Battery At a current rate
) ~380 mAh gt [11]
Capacity Anode of 0.025Ag?
High-Rate Li-ion Battery At a current rate
174 mAh gt [11]
Performance Anode of 1Ag~!
) N Li-ion Battery 89.7% capacity After 1000 cycles
Cycling Stability ] [11]
Anode retention at1Ag™?
Ultrafast Li-ion Battery Charging in 9-14
) 50-60 mAh gt [11]
Charging Anode s (15-20Ag™)

Experimental Protocols

Protocol 5: Fabrication of a TiBz-based Supercapacitor

This protocol is based on the synthesis and testing of TiB2 powders for supercapacitor
applications.[10]

o Electrode Material Synthesis: Synthesize TiB2 powders using a method like the citrate gel
method, followed by heat treatment at high temperatures (e.g., 1400-1500 °C) in an inert
atmosphere.[10]

o Electrode Paste Preparation:

o Mix the synthesized TiB2 powder with a conductive agent (e.g., carbon black) and a binder
(e.g., PVDF) in a solvent (e.g., NMP) to form a slurry.

» Electrode Fabrication:
o Coat the slurry onto a current collector (e.g., nickel foam or carbon cloth).

o Dry the electrode in a vacuum oven to remove the solvent.
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e Cell Assembly:
o Assemble a symmetric or asymmetric supercapacitor in a coin cell or Swagelok-type cell.

o For a symmetric device, use two identical TiBz electrodes. For an asymmetric device, use
a different counter electrode material (e.g., activated carbon).[10]

o A separator soaked in a suitable electrolyte (e.g., an aqueous or organic electrolyte) is

placed between the electrodes.
o Electrochemical Characterization:
o Perform Cyclic Voltammetry (CV) to evaluate the capacitive behavior.

o Use Galvanostatic Charge-Discharge (GCD) cycles to determine the specific capacitance,
energy density, and power density.[10]

o Conduct Electrochemical Impedance Spectroscopy (EIS) to analyze the internal
resistance and ion diffusion characteristics.
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Caption: Process flow for supercapacitor fabrication and assembly.
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This document provides a foundational overview and protocols for several key electrochemical
applications of TiBz electrodes. Researchers are encouraged to adapt these protocols to their
specific experimental setups and objectives. The unique combination of properties offered by
titanium diboride ensures its continued exploration for next-generation electrochemical
technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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